Cas no 278782-13-1 (4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide)

• Product Name: 4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide
• CAS No: 278782-13-1
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD01764165
• CID: 3105361
• PubChem ID: 2826309
• Update Time: 2025-06-15

4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-naphtho[1,2-b]thiophene-2-carboxylic acid hydrazide
• CCG-236621
• CS-0270374
• EN300-03747
• 4,5-dihydronaphtho[1,2-b]thiophene-2- carbohydrazide
• 4,5-dihydrobenzo[g][1]benzothiole-2-carbohydrazide
• BRD-K15427364-001-01-1
• Maybridge4_003058
• 4H,5H-naphtho[1,2-b]thiophene-2-carbohydrazide
• HMS1529K22
• SCHEMBL4263786
• 8X-0712
• SB86393
• 278782-13-1
• Oprea1_342969
• 4,5-dihydronaphtho[1,2-b]thiophene-2-carbohydrazide
• MFCD01764165
• AKOS000122676
• 4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide

• MDL： MFCD01764165
• Inchi： 1S/C13H12N2OS/c14-15-13(16)11-7-9-6-5-8-3-1-2-4-10(8)12(9)17-11/h1-4,7H,5-6,14H2,(H,15,16)
• InChI Key： KFGFRPWZQKMMNV-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2=C1C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 244.06703418Da
• Monoisotopic Mass: 244.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Melting Point: 162-165°C

4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes

Additional information on 4,5-Dihydronaphtho1,2-bthiophene-2-carbohydrazide

Recent Advances in the Study of 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide (CAS: 278782-13-1)

4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide (CAS: 278782-13-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique fused ring structure, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.

Recent studies have highlighted the versatility of 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide as a scaffold for the development of novel bioactive molecules. Its structural features, including the thiophene and naphthalene moieties, make it an attractive candidate for the design of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide has also been investigated for its antimicrobial and anti-inflammatory effects. A recent preprint on bioRxiv reported that certain analogs of this compound displayed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed molecular docking and in vitro assays to elucidate the mechanism of action, revealing that these analogs interfere with bacterial cell wall synthesis. These findings underscore the compound's potential as a starting point for the development of new antibiotics.

The synthetic accessibility of 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide has also been a focus of recent research. A 2022 paper in Organic Letters detailed an efficient, one-pot synthesis route that improves yield and reduces the number of purification steps compared to traditional methods. This advancement is particularly significant for large-scale production and further derivatization efforts, enabling researchers to explore a broader range of structural modifications and their corresponding biological activities.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide derivatives. A recent review in Drug Discovery Today pointed out issues such as poor solubility and metabolic instability in some analogs, which could limit their clinical applicability. However, ongoing research is addressing these limitations through rational drug design and formulation strategies, such as the incorporation of prodrug moieties or nanoparticle-based delivery systems.

In conclusion, 4,5-Dihydronaphtho[1,2-b]thiophene-2-carbohydrazide (CAS: 278782-13-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent studies have expanded our understanding of its biological activities, synthetic routes, and structure-activity relationships. As research continues to explore its applications in oncology, infectious diseases, and beyond, this compound is poised to play a significant role in the development of next-generation pharmaceuticals. Future directions may include more extensive in vivo studies, clinical trials for lead candidates, and computational approaches to further optimize its drug-like properties.